Cas no 1806831-07-1 (4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile)

• Product Name: 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile
• CAS No: 1806831-07-1
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4857054
• Update Time: 2025-11-01

4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile

• Inchi： 1S/C8H6F2N4O2/c9-8(10)7-4(1-2-11)6(12)5(3-13-7)14(15)16/h3,8H,1H2,(H2,12,13)
• InChI Key： RBADVSFNJLUXBE-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(C(=CN=1)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.9
• Topological Polar Surface Area: 109

Additional information on 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile

Introduction to 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile (CAS No. 1806831-07-1)

4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806831-07-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including an amino group, a nitro group, a difluoromethyl substituent, and an acetonitrile moiety, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural configuration of 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile contributes to its unique chemical properties and potential applications. The amino group at the 4-position and the nitro group at the 5-position introduce reactivity that can be exploited in synthetic chemistry, while the difluoromethyl group enhances lipophilicity and metabolic stability. The acetonitrile substituent at the 3-position provides a polar handle for further derivatization and interaction with biological targets. Such features make this compound a valuable building block for designing novel molecules with enhanced pharmacological profiles.

In recent years, there has been growing interest in developing new therapeutic agents that leverage the structural motifs found in pyridine derivatives. The nitro group in 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile is particularly noteworthy, as it can be reduced to an amine under specific conditions, allowing for the introduction of additional functional groups or modifications. This reactivity has been explored in various drug discovery programs, where nitroaromatics serve as intermediates in the synthesis of bioactive compounds.

The difluoromethyl group is another key feature of this compound that has been extensively studied in medicinal chemistry. Difluorinated molecules are known to exhibit improved pharmacokinetic properties, including enhanced metabolic stability and binding affinity. This has led to their incorporation into numerous drug candidates across different therapeutic areas. For instance, difluoromethyl-substituted compounds have shown promise in oncology, where they often contribute to increased efficacy and reduced side effects compared to their non-difluorinated counterparts.

Recent advancements in computational chemistry and drug design have further highlighted the potential of 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile as a scaffold for novel drug candidates. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify potential binding interactions with target proteins. These computational approaches have revealed that this compound can interact with various enzymes and receptors involved in critical biological pathways, suggesting its utility in treating a range of diseases.

One particularly intriguing application of 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile is in the development of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, including cell growth, differentiation, and metabolism. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The structural features of 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile, particularly its ability to modulate kinase activity through hydrogen bonding and hydrophobic interactions, make it a promising candidate for this purpose.

In addition to its potential as a kinase inhibitor, this compound has also been explored as a precursor for other bioactive molecules. For example, its nitro group can be replaced with other functional groups through reduction or nucleophilic substitution reactions, allowing for the generation of diverse derivatives with tailored properties. Such flexibility makes 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile a versatile tool for synthetic chemists working on drug discovery projects.

The agrochemical industry has also shown interest in pyridine derivatives like 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile due to their potential as intermediates in the synthesis of pesticides and herbicides. These compounds can be modified to enhance their efficacy against pests while minimizing environmental impact. The presence of multiple functional groups provides ample opportunities for structural optimization aimed at improving bioactivity and selectivity.

From a synthetic chemistry perspective, 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile serves as an excellent starting material for exploring new synthetic pathways and methodologies. Its complex structure presents challenges that can drive innovation in synthetic strategies, leading to more efficient and sustainable approaches to molecular construction. Researchers have utilized this compound to develop novel catalytic systems and reaction conditions that could be applied broadly in organic synthesis.

The safety profile of 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile is another critical consideration in its application across different fields. While this compound is not classified as hazardous or restricted under current regulations, its reactivity requires careful handling during synthesis and handling procedures. Standard laboratory practices should be followed to ensure safe usage while maximizing productivity.

In conclusion,4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile (CAS No. 1806831-07-1) is a multifaceted compound with significant potential across pharmaceuticals, agrochemicals, and synthetic chemistry research fields. Its unique structural features offer opportunities for designing novel bioactive molecules with enhanced pharmacological properties. As research continues into new therapeutic agents and synthetic methodologies,4-Amino-2-(difluoromethyl)-5-nitropyridine-3-acetonitrile will likely remain at the forefront of scientific exploration.